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Compound of Interest

Compound Name: FR-145715

Cat. No.: B1241494

In the dynamic environment of research and drug development, ensuring the safety of
laboratory personnel is paramount. This guide provides a comprehensive overview of Personal
Protective Equipment (PPE) protocols, operational plans for handling hazardous materials, and
safe disposal methods. While the specific compound "FR-145715" is not identifiable as a
chemical substance, the principles outlined below offer a robust framework for handling a wide
array of laboratory reagents. It is crucial to note that "FR-145715" corresponds to a patent
identifier and not a specific chemical; therefore, a dedicated Safety Data Sheet (SDS) is
unavailable. Researchers should always consult the SDS for any specific chemical being used.

Understanding the Hierarchy of Controls

Before delving into PPE, it is essential to understand the hierarchy of controls, a fundamental
concept in occupational safety. This framework prioritizes safety measures in the following
order:

o Elimination/Substitution: The most effective measure is to remove the hazard or replace it
with a less hazardous substance.

o Engineering Controls: These are physical changes to the workspace to isolate personnel
from hazards. Examples include fume hoods, glove boxes, and ventilation systems.

o Administrative Controls: These are changes in work practices and procedures to reduce
exposure. Examples include written safety policies, training, and limiting exposure times.
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o Personal Protective Equipment (PPE): PPE is the last line of defense and should be used in
conjunction with other control measures.

General Personal Protective Equipment (PPE)
Recommendations

The following table summarizes the minimum recommended PPE for handling potentially
hazardous chemicals in a laboratory setting. The specific type of PPE should be determined by
a thorough risk assessment based on the chemical's SDS.
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Personal Protective Specifications and Use
Body Part .
Equipment Cases
) ) Must be ANSI Z87.1 compliant.
Safety Glasses with Side ] ] )
Eyes and Face ) Protects against flying particles
Shields .
and minor splashes.
Provide a complete seal
around the eyes. Essential
Goggles ) )
when there is a risk of
significant chemical splashes.
Worn over safety glasses or
oggles to protect the entire
Face Shield 9099 P
face from splashes or sprays
of hazardous liquids.
The choice of glove material
(e.g., nitrile, neoprene, butyl
rubber) depends on the
Hands Chemical-Resistant Gloves specific chemical being
handled. Always consult the
manufacturer's compatibility
chart.
Should be made of a material
appropriate for the hazards
Body Laboratory Coat

present (e.g., flame-resistant).
Must be fully buttoned.

Provides an additional layer of

) ) protection against splashes of
Chemical-Resistant Apron _
corrosive or hazardous

materials.
The primary engineering
Respiratory Fume Hood control for containing volatile
or toxic vapors.
Respirator Required when engineering

controls are insufficient to
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maintain exposure below
occupational exposure limits.
The type of respirator (e.g.,
N95, half-mask, full-face) and
cartridge depends on the
specific hazard. A formal
respiratory protection program

iS necessary.

Shoes should be made of a

durable material that will
Feet Closed-Toed Shoes ] ]

protect against spills and

falling objects.

Operational Plan for Handling Hazardous Chemicals

A systematic approach is crucial for safely handling hazardous materials. The following
workflow outlines the key steps from preparation to disposal.
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Figure 1. A logical workflow for the safe handling and disposal of hazardous laboratory
chemicals.

Disposal Plan

Proper disposal of chemical waste is critical to protect both human health and the environment.

o Waste Characterization: All chemical waste must be properly identified and characterized
based on its hazards (e.g., flammable, corrosive, reactive, toxic).

o Segregation: Different classes of chemical waste must be collected in separate, compatible
containers. Never mix incompatible waste streams.

o Labeling: All waste containers must be clearly labeled with the contents, associated hazards,
and accumulation start date.

o Storage: Waste should be stored in a designated, well-ventilated satellite accumulation area,
away from ignition sources and incompatible materials.

o Disposal: Follow all institutional, local, state, and federal regulations for the final disposal of
hazardous waste. Work with your institution's Environmental Health and Safety (EH&S)
department to ensure compliance.

By adhering to these guidelines, researchers and drug development professionals can create a
safer laboratory environment and minimize the risks associated with handling hazardous
chemicals. Always prioritize safety and consult with your institution's safety professionals for
specific guidance.

 To cite this document: BenchChem. [Navigating Laboratory Safety: A Guide to Personal
Protective Equipment (PPE)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1241494#personal-protective-equipment-for-
handling-fr-145715]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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